molecular formula C12H8BrCl2N B8766019 3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine CAS No. 917969-66-5

3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine

Cat. No. B8766019
CAS RN: 917969-66-5
M. Wt: 317.00 g/mol
InChI Key: NPBHGLVIAOGANJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine is a useful research compound. Its molecular formula is C12H8BrCl2N and its molecular weight is 317.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

917969-66-5

Product Name

3-Bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine

Molecular Formula

C12H8BrCl2N

Molecular Weight

317.00 g/mol

IUPAC Name

3-bromo-2-chloro-4-(4-chlorophenyl)-6-methylpyridine

InChI

InChI=1S/C12H8BrCl2N/c1-7-6-10(11(13)12(15)16-7)8-2-4-9(14)5-3-8/h2-6H,1H3

InChI Key

NPBHGLVIAOGANJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=N1)Cl)Br)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 3-bromo-4-(4-chlorophenyl)-6-methylpyridin-2(1H)-one (280 mg, 0.94 mmol) in phosphorus oxychloride (5 mL) was added anhydrous DMF (a few drops). The mixture was stirred at 100° C. for 7 h. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure to remove most of the phosphorus oxychloride. The remaining liquid was cooled at 0° C. and carefully quenched by addition of water. The resulting mixture was then adjusted to pH 7-8 by addition of saturated aqueous NaHCO3. The mixture was then extracted with EtOAc (30 mL×3). The combined EtOAc extracts were washed with saturated aqueous NaCl, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified using a silica gel cartridge (12 g) eluted with a gradient of EtOAc (0-70%) in hexanes to obtain 180 mg (60%) of the title compound as a white solid. HPLC/MS: retention time=3.95 min, [M+H]+=316.0.
Quantity
280 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Yield
60%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.